Methyl (2S,4S)-4-(4-bromo-2-fluorophenoxy)-2-pyrrolidinecarboxylate

• IUPAC Name: methyl (2S,4S)-4-(4-bromo-2-fluorophenoxy)pyrrolidine-2-carboxylate
• InChI: InChI=1S/C12H13BrFNO3/c1-17-12(16)10-5-8(6-15-10)18-11-3-2-7(13)4-9(11)14/h2-4,8,10,15H,5-6H2,1H3/t8-,10-/m0/s1
• InChI Key: ACHONPVNQXFQLC-WPRPVWTQSA-N
• Canonical SMILES: COC(=O)C1CC(CN1)OC2=C(C=C(C=C2)Br)F
• Isomeric SMILES: COC(=O)[C@@H]1C[C@@H](CN1)OC2=C(C=C(C=C2)Br)F
• Molecular Formula: C12H13BrFNO3
• Molecular Weight: 318.14 g/mol

Description

Methyl (2S,4S)-4-(4-bromo-2-fluorophenoxy)-2-pyrrolidinecarboxylate, or MBFPC for short, is an organic compound with a wide range of applications. It is a derivative of pyrrolidinecarboxylic acid, which is a cyclic organic compound with a five-membered ring. MBFPC is a versatile compound used in both organic and inorganic synthesis and is known for its ability to bind to different molecules. It has been used in a variety of fields including medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

Fluorescent Chemo-sensing

Research has shown the development of salicylaldehyde-based hydrazones, which exhibit fluorescence "turn on" response towards Al3+ ions. These compounds, including variants with fluoro-substitution, have been structurally characterized and demonstrate enhanced emission and high selectivity towards Al3+ over other common metal ions. Such compounds have potential applications in monitoring metal ions in various environments, including living cells, which is crucial in bioimaging and environmental monitoring (Rahman et al., 2017).

Fluoroionophores Development

A series of fluoroionophores based on diamine-salicylaldehyde (DS) derivatives have been developed, demonstrating diverse spectral behaviors when interacting with metal cations. These compounds show promise in chelating specific metal ions, such as Zn+2, in various solutions, making them valuable in the development of new sensors and diagnostic tools (Hong et al., 2012).

Hydrogen-bond Basicity Studies

Investigations into the hydrogen-bond basicity of secondary amines using 4-fluorophenol as a reference have provided a spectroscopic scale of hydrogen-bond basicity. Such research aids in understanding the intermolecular interactions in various chemical systems and can impact the design of new materials and pharmaceuticals (Graton et al., 2001).

Synthesis of Complex Organic Compounds

Research into the synthesis of complex organic compounds, such as substituted pyridine methyl esters and their optical isomers, has shown significant insecticidal activity. These compounds are valuable in developing new agrochemicals and studying their interaction with biological systems (Nepomuceno et al., 2007).